Cas no 949204-50-6 (N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide)

• Product Name: N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide
• CAS No: 949204-50-6
• MF: C₁₉H₂₀ClN₃O₄S
• MW: 421.897802352905
• CID: 5840216
• PubChem ID: 41296798
• Update Time: 2025-06-08

N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide Chemical and Physical Properties

Names and Identifiers

• Z231963292
• N-(4-acetamido-3-chlorophenyl)-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide
• 949204-50-6
• N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide
• EN300-26582452

• Inchi： 1S/C19H20ClN3O4S/c1-13-3-5-15(6-4-13)9-10-28(26,27)21-12-19(25)23-16-7-8-18(17(20)11-16)22-14(2)24/h3-11,21H,12H2,1-2H3,(H,22,24)(H,23,25)/b10-9+
• InChI Key： NHHUXBFCYOKOSX-MDZDMXLPSA-N
• SMILES： ClC1C=C(C=CC=1NC(C)=O)NC(CNS(/C=C/C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 421.0863050g/mol
• Monoisotopic Mass: 421.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Additional information on N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide

N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide: A Comprehensive Overview

The compound with CAS No. 949204-50-6, known as N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a phenyl ring substituted with chlorine and acetamide groups, connected via a sulfonamide linkage to a substituted ethene group. Its structure suggests potential applications in drug design, particularly in the development of bioactive compounds with tailored properties.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry. These groups are known for their ability to enhance the bioavailability and stability of drugs. In the case of N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide, the sulfonamide moiety plays a crucial role in modulating the compound's pharmacokinetic properties. Researchers have explored its potential as a lead compound for developing agents targeting specific biological pathways, such as kinase inhibitors or anti-inflammatory agents.

The phenyl rings in this compound contribute significantly to its aromaticity and electronic properties. The presence of chlorine and methyl substituents further influences the molecule's reactivity and selectivity. Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets, providing insights into its mechanism of action. For instance, molecular docking studies have revealed that the compound exhibits strong binding affinity to certain protein receptors, making it a promising candidate for therapeutic interventions.

The synthesis of N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the sulfonamide linkage and the substitution reactions that introduce the chlorine and methyl groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for further testing.

One of the most exciting aspects of this compound is its versatility in application. Beyond its potential as a pharmaceutical agent, it has shown promise in materials science as well. For example, studies have demonstrated that derivatives of this compound can be used to create advanced polymers with enhanced thermal stability and mechanical properties. This dual functionality underscores its importance as a versatile building block in chemical research.

In conclusion, N-(3-chloro-4-acetamidophenyl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide (CAS No. 949204-50-6) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in chemical synthesis and computational modeling, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.